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Compound of Interest

Compound Name:
2-(4-Hydroxy-3-

methylphenyl)acetic acid

Cat. No.: B1343339 Get Quote

Essential Safety and Handling Guide for 2-(4-
Hydroxy-3-methylphenyl)acetic acid
This guide provides crucial safety and logistical information for the handling and disposal of 2-
(4-Hydroxy-3-methylphenyl)acetic acid, tailored for researchers, scientists, and

professionals in drug development. Adherence to these procedures is vital for ensuring

laboratory safety and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)
2-(4-Hydroxy-3-methylphenyl)acetic acid is classified as a substance that can cause serious

eye irritation and skin irritation.[1] Therefore, the use of appropriate Personal Protective

Equipment (PPE) is mandatory to minimize exposure and ensure personal safety.

Summary of Required Personal Protective Equipment:
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

eyeglasses compliant with

OSHA's 29 CFR 1910.133 or

European Standard EN166.[1]

A face shield may be required

for splash hazards.

To prevent serious eye

irritation from dust or splashes.

[1][2][3]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile) and a lab

coat or other protective

clothing to prevent skin

exposure.[4]

To avoid direct skin contact

which may cause irritation.[1]

Respiratory Protection

Not typically required if

handled in a well-ventilated

area.[4] If dust is generated, a

NIOSH/MSHA-approved

respirator should be used.

To prevent inhalation of dust

particles, which may cause

respiratory irritation.[1]

Hand Protection Chemically resistant gloves.
To protect hands from direct

contact with the chemical.

Operational Plan for Safe Handling
A systematic approach to handling 2-(4-Hydroxy-3-methylphenyl)acetic acid is essential to

maintain a safe laboratory environment.

Step-by-Step Handling Protocol:

Preparation:

Ensure the work area is clean and uncluttered.

Verify that a safety shower and eyewash station are readily accessible.[4]

Confirm that the ventilation system (e.g., fume hood) is functioning correctly.
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Donning PPE:

Put on a lab coat and disposable nitrile gloves.

Wear chemical safety goggles.

Chemical Handling:

Handle the substance in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation of any dust.[4]

Avoid direct contact with skin, eyes, and clothing.[4]

Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.[1][2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

Keep away from incompatible materials such as bases, acid anhydrides, and acid

chlorides.[4]

Disposal Plan
Proper disposal of 2-(4-Hydroxy-3-methylphenyl)acetic acid and its containers is critical to

prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:

Waste Collection:

Collect waste material in a designated, properly labeled, and sealed container.

Do not mix with other waste streams unless compatibility is confirmed.

Container Decontamination:

Triple rinse empty containers with an appropriate solvent.
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Dispose of the rinsate as hazardous waste.

Final Disposal:

Dispose of the chemical waste and any contaminated materials through an approved

waste disposal plant.[1][2]

Adhere to all local, regional, and national hazardous waste regulations for complete and

accurate classification and disposal.[4]

Experimental Workflow Visualization
The following diagram illustrates the key steps for the safe handling and disposal of 2-(4-
Hydroxy-3-methylphenyl)acetic acid.
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Caption: Workflow for Handling and Disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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